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Introduction
Strontium permanganate trihydrate, with the chemical formula Sr(MnO₄)₂·3H₂O, is an

inorganic compound that commands attention due to the potent oxidizing capabilities of the

permanganate anion, coupled with the presence of strontium, a divalent alkaline earth metal.

This technical guide provides a comprehensive overview of the core chemical properties of

strontium permanganate trihydrate, with a focus on its synthesis, structure, reactivity, and

thermal stability. The information presented herein is intended to be a valuable resource for

researchers and professionals in the fields of chemistry and drug development, where a

thorough understanding of the properties of oxidizing agents is crucial.

Chemical and Physical Properties
Strontium permanganate trihydrate is a purple, crystalline solid.[1] A summary of its key

quantitative properties is presented in Table 1.

Table 1: Quantitative Chemical and Physical Properties of Strontium Permanganate
Trihydrate
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Property Value Reference

Chemical Formula Sr(MnO₄)₂·3H₂O [1][2]

Molecular Weight 379.54 g/mol [1][2]

Appearance Purple cubic crystals [2]

Density 2.75 g/cm³ (at 20°C) [2]

Solubility in Water 2.5 g/100 g of solvent (at 0°C) [2]

Decomposition Temperature 175°C [2]

Crystal System Cubic

Space Group P2₁3

Lattice Parameter (a) 9.611 Å

Synthesis and Experimental Protocols
Synthesis of Strontium Permanganate Trihydrate
The primary method reported for the synthesis of strontium permanganate trihydrate
involves a metathesis reaction between a soluble strontium salt and a soluble permanganate

salt. A common procedure utilizes the reaction of silver permanganate with strontium chloride in

an aqueous solution.

Experimental Protocol:

Preparation of Reactant Solutions:

Prepare an aqueous solution of silver permanganate (AgMnO₄).

Prepare an aqueous solution of strontium chloride (SrCl₂).

Reaction:

Slowly add the strontium chloride solution to the silver permanganate solution with

constant stirring.
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A precipitate of silver chloride (AgCl) will form due to its low solubility.

Separation:

Filter the reaction mixture to remove the precipitated silver chloride.

Crystallization:

The resulting filtrate, containing dissolved strontium permanganate, is then subjected to

evaporation to induce crystallization of strontium permanganate trihydrate.

The logical workflow for this synthesis is depicted in the following diagram:

Reactant Preparation
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Mixing and Stirring

Aqueous Strontium
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Filtration
AgCl Precipitate Removed Evaporation and
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Trihydrate Crystals
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Caption: Synthesis workflow for strontium permanganate trihydrate.

Crystal Structure
X-ray diffraction studies have revealed that strontium permanganate trihydrate crystallizes in

the cubic system with the space group P2₁3. The crystal structure consists of strontium cations

(Sr²⁺), permanganate anions (MnO₄⁻), and water molecules of hydration. Each strontium ion is

coordinated to oxygen atoms from both the permanganate anions and the water molecules.

Reactivity
The reactivity of strontium permanganate trihydrate is dominated by the strong oxidizing

nature of the permanganate ion. While specific studies on the reactivity of the strontium salt are
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limited, the general reactivity of permanganates with organic compounds is well-established

and can be extrapolated.

Reactions with Alkenes
Permanganate solutions are known to react with alkenes, leading to oxidation of the carbon-

carbon double bond. The nature of the product depends on the reaction conditions.

Cold, dilute, alkaline conditions: This typically results in the formation of a diol (glycol)

through syn-addition of two hydroxyl groups across the double bond.[3][4]

Hot, acidic or alkaline conditions: Under more vigorous conditions, oxidative cleavage of the

double bond occurs.[3][5] The products can be carboxylic acids, ketones, or carbon dioxide,

depending on the substitution pattern of the alkene.

The general signaling pathway for the oxidation of an alkene to a diol under mild conditions is

illustrated below:
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Cyclic Manganate
Ester Intermediate
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(MnO₄⁻)

Diol
(HO-C-C-OH)

Hydrolysis

Manganese Dioxide
(MnO₂)

Click to download full resolution via product page

Caption: Oxidation of an alkene to a diol by permanganate.

Reactions with Alcohols
The reaction of permanganate with alcohols also results in oxidation. The product depends on

the type of alcohol:

Primary alcohols: Can be oxidized to carboxylic acids.

Secondary alcohols: Are oxidized to ketones.
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Tertiary alcohols: Are generally resistant to oxidation under mild conditions.

The reaction between ethanol and potassium permanganate in the presence of a strong acid

can be vigorous and even explosive, producing manganese oxide and partially oxidized

organic products.[6]

Thermal Decomposition
Strontium permanganate trihydrate decomposes upon heating, with a reported

decomposition temperature of 175°C.[2] The thermal decomposition of permanganates is a

complex process that involves the reduction of the manganese(VII) center and the release of

oxygen gas. While a detailed mechanism for the strontium salt is not readily available, studies

on other permanganates, such as potassium permanganate, suggest a multi-step

decomposition.[7] The decomposition products are likely to include strontium manganate

(SrMnO₃), manganese oxides (such as MnO₂), and oxygen gas.

A general logical relationship for the thermal decomposition can be visualized as follows:
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Caption: Logical pathway for thermal decomposition.

Spectroscopic Data
Detailed spectroscopic data specifically for strontium permanganate trihydrate is scarce in

the literature. However, general spectroscopic features of the permanganate ion are well-

known.

UV-Vis Spectroscopy: The permanganate ion exhibits a strong absorption in the visible

region, which is responsible for its intense purple color. The spectrum typically shows several

absorption bands, with a maximum around 525-545 nm.[8][9]

Infrared (IR) and Raman Spectroscopy: The tetrahedral permanganate ion has characteristic

vibrational modes that are active in both IR and Raman spectroscopy. These modes are
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sensitive to the local environment of the ion in the crystal lattice.

Conclusion
Strontium permanganate trihydrate is a potent oxidizing agent with well-defined crystalline

structure. While detailed experimental protocols and reactivity studies specifically for this salt

are limited, its chemical behavior can be largely inferred from the known chemistry of the

permanganate ion. This guide provides a foundational understanding of its properties, which is

essential for its safe handling and for predicting its reactivity in various chemical systems,

including those relevant to drug development and organic synthesis. Further research is

warranted to fully elucidate the specific reaction kinetics, decomposition pathways, and

spectroscopic characteristics of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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